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Compound of Interest |

Compound Name: Aflatoxin G2-13C17
CAS No.: 1217462-49-1
Cat. No.: B1514405
. J

Application Note: Precision Quantitation of Aflatoxin G2 in Complex Food Matrices via Isotope
Dilution LC-MS/MS

Executive Summary: The Matrix Challenge

Quantifying Aflatoxin G2 (AFGZ2) in food matrices (nuts, cereals, spices) is notoriously difficult
due to signal suppression in Electrospray lonization (ESI). Co-eluting matrix components
(lipids, pigments) compete for charge in the source, often reducing the analyte signal by 40—
80%. Traditional external calibration fails here, leading to false negatives and regulatory non-
compliance.

This protocol utilizes Isotope Dilution Mass Spectrometry (IDMS) with a uniformly labeled U-[

C
]-Aflatoxin G2 internal standard. Because the

C-analog is chemically identical to the native toxin but distinguishable by mass, it co-elutes
perfectly and experiences the exact same suppression. The ratio of Native/IS response
remains constant regardless of matrix effects, providing a self-correcting quantification system.

Regulatory & Safety Context

o Toxicity: AFG2 is a hepatocarcinogenic mycotoxin produced by Aspergillus parasiticus. It is
classified as a Group 1 Carcinogen by IARC.[1]
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e EU Limits (EC 1881/2006 & EU 2023/915):
o Total Aflatoxins (B1+B2+G1+G2): 4.0 ug/kg (processed cereals/nuts).
o Aflatoxin B1 alone: 2.0 pg/kg.
o Implication: The method LOQ (Limit of Quantitation) for AFG2 must be

0.5 pg/kg to ensure the sum total is accurate.

Experimental Workflow

The following diagram illustrates the "Dilute-and-Shoot" workflow, optimized for high throughput

while relying on the

C-IS for accuracy.
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Figure 1: IDMS Workflow. The Internal Standard (green node) is added to the extract before
filtration to correct for any volumetric errors or adsorption losses during the final prep stages.

Materials & Reagents
o Native Standard: Aflatoxin G2 (Solid or solution), >98% purity.
e Internal Standard (IS): U-[

C
]-Aflatoxin G2 (e.g., Biopure, Supelco).

o Note: Do not use Deuterated (

H) standards if
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C is available. Deuterium can suffer from Hydrogen/Deuterium exchange and slight
retention time shifts (Isotope Effect), causing the IS to elute slightly earlier than the
analyte, missing the matrix suppression window.

e Solvents: LC-MS Grade Acetonitrile (ACN), Methanol (MeOH), Formic Acid (FA), Ammonium
Acetate.

» Extraction Solvent: ACN:Water:Formic Acid (50:49:1 viviv).

Detailed Protocol
Step 1: Sample Preparation (Slurry Method)

Mycotoxins occur in "hotspots” (e.g., one moldy nut in a kilogram).
o Grind the entire laboratory sample (e.g., 1 kg) to a fine powder (<500 pm).

 Slurry Mixing: Mix the powder with water (ratio 1:1 or 1:2) and blend at high speed to create
a uniform slurry. This ensures the analytical subsample is representative.

Step 2: Extraction

e Weigh 5.0 g of the slurry into a 50 mL centrifuge tube.
e Add 20 mL of Extraction Solvent (50% ACN / 1% Formic Acid).
» Shake vigorously for 30 minutes (mechanical shaker).

o Centrifuge at 4,000 x g for 10 minutes.

Step 3: Internal Standard Addition (The IDMS Step)

o Transfer 490 pL of the supernatant into an amber HPLC vial (Aflatoxins are light-sensitive).
e Add 10 pL of the U-[

C

]-AFG2 working solution (e.g., 1 pg/mL).
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e \ortex for 10 seconds.

o Optional: If the sample is cloudy, filter through a 0.2 um PTFE syringe filter directly into the
vial insert.

Step 4: LC-MS/MS Parameters

e Column: C18 (e.g., Agilent ZORBAX Eclipse Plus or Waters BEH), 2.1 x 100 mm, 1.8 pm.

Mobile Phase A: 5 mM Ammonium Acetate + 0.1% Formic Acid in Water.

Mobile Phase B: Methanol.[2][3][4]

Flow Rate: 0.3 mL/min.

Injection Vol: 2-5 pL.

Gradient:
Time (min) % B
0.0 10
1.0 10
6.0 95
8.0 95
8.1 10

| 10.0| 10|

Mass Spectrometry Configuration (MRM)

The selection of transitions is critical. AFG2 commonly loses a lactone ring fragment during
collision-induced dissociation (CID).

Table 1: MRM Transitions
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Precursor Product lon Collision .
Analyte Type Rationale
lon (m/z) (m/z) Energy (V)
Loss of C
H
Native AFG2 331.1 [M+H] 245.1 Quantifier 30
0]
(86 Da)
- Deep
189.0 Qualifier 45 ]
fragmentation
Loss of
C
C
348.1[M+H] 559 1 IS Quant 30 H
-AFG2
0]
(90 Da)*

e Technical Note: The mass shift for the IS precursor is +17 Da (17 carbons). The fragment at
m/z 245 retains 13 carbons (17 total minus 4 lost in the neutral fragment). Therefore, the IS

fragment mass is

or

depending on exact fragmentation pathway. Always verify the IS product ion by running a
product ion scan of the pure IS standard.

Data Processing: The IDMS Equation

Do not use absolute peak areas. Calculate the Response Ratio (RR) for every point in your
calibration curve and your samples.

Calibration Curve: Plot

(y-axis) vs. Concentration (x-axis). Result Calculation:
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Why this works: If the matrix suppresses the Native AFG2 signal by 50%, it will also suppress
the

C-IS signal by exactly 50%. The ratio (

) remains unchanged, yielding the correct concentration.

Method Validation Criteria

To ensure trustworthiness (E-E-A-T), the method must meet these performance metrics:

Linearity:

for the ratio-based curve.

o Recovery: 80-120% (Corrected by IS).
e Precision (RSD): <15%.[5]

» Matrix Effect (ME): Calculated as:
With

C-IS, the "Relative Matrix Effect” (difference between Native and IS suppression) should be
<5%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Protocol for Aflatoxin G2 quantification using 13C
internal standard]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1514405#protocol-for-aflatoxin-g2-quantification-
using-13c-internal-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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